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Compound Name:

bromophenoxy)methyl)benzoate
CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

A Technical Guide for Structural Elucidation
Introduction & Scope

In drug discovery and agrochemical synthesis (e.g., diphenyl ether herbicides), distinguishing
between regioisomers of bromophenoxy methylbenzoates is critical. These compounds exist as
9 primary regioisomers based on two substitution variables:

* Benzoate Substitution (

): Position of the phenoxy group relative to the methyl ester (Ortho, Meta, Para).

¢ Phenoxy Substitution (
): Position of the bromine relative to the ether linkage (Ortho, Meta, Para).
While all isomers share the same molecular formula (

) and nominal mass (
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Da), their pharmacological efficacy and metabolic stability differ drastically. This guide provides
a self-validating spectroscopic workflow to unambiguously identify these isomers.

Analytical Workflow

The following decision tree outlines the logical progression from crude analysis to definitive
structural assignment.
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2. 1H NMR Spectroscopy

(Aromatic Region Expansion)

Analyze Splitting Patterns
(AA'BB' vs. ABCD)

3. FT-IR (Fingerprint)
Confirm Substitution (OOP Bending)

Definitive Structure Assigned

Click to download full resolution via product page

Figure 1: Analytical decision tree for isomeric differentiation.
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Mass Spectrometry (GC-MS)

Objective: Confirm molecular weight and identify "Ortho Effects" specific to 2-substituted
benzoates.

The "Ortho Effect” (Diagnostic)

Isomers with the phenoxy group ortho to the carbomethoxy group (Methyl 2-
(bromophenoxy)benzoates) undergo a specific rearrangement unavailable to meta or para

isomers.
e Mechanism: Elimination of methanol (

) via nucleophilic attack of the ether oxygen on the ester carbonyl, followed by cyclization to
form a Bromoxanthone ion.

e Observation: A distinct peak at
(Loss of Methanol).

Fragmentation Pathway (Ortho-Isomer):

Bromoxanthone lon
- [M - 32]+
mlz 274/276

Molecular lon (M+) - CH30OH Transition State Cyclization
m/z 306/308 (MeOH Elimination)

Click to download full resolution via product page

Figure 2: Ortho-effect cyclization pathway specific to Methyl 2-phenoxybenzoate derivatives.

Comparative Mass Spectral Data
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Feature Ortho-Benzoate Isomers

Meta/Para-Benzoate
Isomers

Molecular lon (
306/308 (1:1 ratio)

)

306/308 (1:1 ratio)

Often
Often 2751277 (
Base Peak
274/276 (Xanthone) ) or 227/229 (
)
[M - 32] Peak Prominent (Diagnostic) Absent / Negligible
Strong (Loss of
[M - 31] Peak Weak

)

Nuclear Magnetic Resonance ( H NMR)

Objective: Determine the exact substitution pattern on both rings.

Benzoate Ring Signals (The "x" Position)

The ester group (

) is electron-withdrawing (deshielding), while the phenoxy group (

) is electron-donating (shielding).

o Methyl 4-(phenoxy)benzoate (Para):

o Symmetric AA'BB' system for the benzoate protons.

o Two doublets (

Hz).[1] H-2/6 are deshielded (

ppm); H-3/5 are shielded (
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ppm).

o Methyl 3-(phenoxy)benzoate (Meta):
o ABCD system. H-2 is a singlet/narrow doublet (
ppm), distinct from H-4/6.
o Methyl 2-(phenoxy)benzoate (Ortho):
o Complex ABCD system. H-6 is deshielded (

ppm) by the carbonyl. H-3 is shielded (

ppm) by the ether oxygen.

Phenoxy Ring Signals (The "y" Position)

The bromine atom's position is determined by coupling constants (
).
e 4-Bromophenoxy (Para):
o AA'BB' pattern. Two doublets (
Hz).[1]
e 3-Bromophenoxy (Meta):
o H-2 appears as a triplet (
Hz) or singlet due to meta-coupling.
e 2-Bromophenoxy (Ortho):
o H-3 (ortho to Br) is deshielded. H-6 (ortho to ether) is shielded.

Summary Table: Predicted Chemical Shifts (CDCI
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, 400 MHz) | Proton Group |
(ppm) | Multiplicity | Note | | :--- | :=-- | i | i | |

| 3.85 - 3.95 | Singlet (3H) | Invariant across isomers. | | Benzoate H-2,6 (Para isomer) | 7.95 -
8.05 | Doublet (

) | Deshielded by Ester. | | Benzoate H-3,5 (Para isomer) | 6.90 - 7.00 | Doublet (
) | Shielded by Oxygen. | | Phenoxy H-3,5 (4-Br isomer) | 7.40 - 7.50 | Doublet (

) | Ortho to Bromine. |

Infrared Spectroscopy (FT-IR)

Obijective: Confirmation via Out-of-Plane (OOP) bending vibrations.
While the Carbonyl stretch (

) appears at
for all isomers, the "Fingerprint Region" (
) is definitive for substitution patterns.

o Para-Substitution (1,4): Strong band at 800—850 cm
(2 adjacent H).

o Meta-Substitution (1,3): Strong bands at 690-710 cm
and 750-800 cm
(3 adjacent H).

e Ortho-Substitution (1,2): Strong band at 735-770 cm
(4 adjacent H).

Note: Since these molecules have two aromatic rings, the spectrum will be a superposition of
both patterns. For example, Methyl 4-(4-bromophenoxy)benzoate will show a dominant,
simplified OOP region (only 800-850 cm
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bands), whereas Methyl 2-(3-bromophenoxy)benzoate will show a complex mix of ortho and
meta bands.

Experimental Protocol
Sample Preparation

e Solvent: Dissolve 5 mg of sample in 0.6 mL
(for NMR) or HPLC-grade Methanol (for MS).
o Reference: Use TMS (
ppm) as internal standard for NMR.
GC-MS Conditions (Standard)
e Column: HP-5MS or equivalent (30m
0.25mm, 0.25
m film).[2]
o Carrier Gas: Helium at 1.0 mL/min.
e Temp Program: 80°C (1 min)
20°C/min
280°C (hold 5 min).
e lonization: Electron Impact (El), 70 eV.[3]
e Scan Range:
50-500.

Data Interpretation Step

e Run GC-MS: Look for
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274/276. If present
Ortho-benzoate isomer.

e Run NMR:
o If spectrum shows two clean AA'BB' patterns

Methyl 4-(4-bromophenoxy)benzoate.

o If spectrum shows one AA'BB' and one ABCD

Mixed isomer (e.g., Para-benzoate / Meta-bromo).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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